Cas no 40658-76-2 (1-(2-Chlorophenyl)ethane-1,2-diamine;dihydrochloride)

• Product Name: 1-(2-Chlorophenyl)ethane-1,2-diamine;dihydrochloride
• CAS No: 40658-76-2
• MF: C₈H₁₃Cl₃N₂
• MW: 243.561218976974
• CID: 2633380
• Update Time: 2023-08-07

1-(2-Chlorophenyl)ethane-1,2-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
• 1-(2-Chlorophenyl)ethane-1,2-diamine;dihydrochloride

• Inchi： 1S/C8H11ClN2.2ClH/c9-7-4-2-1-3-6(7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H
• InChI Key： KMMFXUQAIZSHOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CN)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 52